Dimethyl 2-(benzyloxy)isophthalate

• CAS No.: 1108724-63-5
• Molecular Formula: C17H16O5
• Molecular Weight: 300.31
• IUPAC Name: dimethyl 2-phenylmethoxybenzene-1,3-dicarboxylate
• InChI: InChI=1S/C17H16O5/c1-20-16(18)13-9-6-10-14(17(19)21-2)15(13)22-11-12-7-4-3-5-8-12/h3-10H,11H2,1-2H3
• InChI Key: DWXVVUJKIXFDCX-UHFFFAOYSA-N
• SMILES: COC(=O)C1=C(C(=CC=C1)C(=O)OC)OCC2=CC=CC=C2
• Synonyms: 2-(Phenylmethoxy)-1,3-benzenedicarboxylic Acid 1,3-Dimethyl Ester

Description

Dimethyl 2-(benzyloxy)isophthalate, also known as this compound, is a useful research compound. Its molecular formula is C17H16O5 and its molecular weight is 300.31. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Benzyl bromide (0.34 ml, 0.49 g, 2.89 mmol, 1.5 eq) was added to a stirred suspension of dimethyl 2-hydroxyisophthalate (0.4045 g, 1.92 mmol, 1 eq) and K2CO3 (0.5317 g, 3.85 mmol, 2 eq) in anhydrous DMF (2 ml) under Ar. After 48 h the reaction was diluted with Et2O. The mixture was washed with water (×4), brine (×1), and dried over Na2SO4. The inorganics were filtered off and the solvent was removed in vacuo. Purification via flash chromatography yielded 0.5207 g (1.73 mmol, 90% yield) of dimethyl 2-(benzyloxy)isophthalate.